Cas no 921529-79-5 (2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide)

• Product Name: 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide
• CAS No: 921529-79-5
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 6590066
• PubChem ID: 27563817
• Update Time: 2025-05-26

2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide
• 1H-Imidazole-1-acetamide, N-[(4-chlorophenyl)methyl]-5-(hydroxymethyl)-2-[(phenylmethyl)thio]-
• 921529-79-5
• F2258-1048
• 2-[2-benzylsulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-[(4-chlorophenyl)methyl]acetamide
• 2-[2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-[(4-chlorophenyl)methyl]acetamide
• AKOS004974943
• 2-(2-(benzylthio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(4-chlorobenzyl)acetamide

• Inchi： 1S/C20H20ClN3O2S/c21-17-8-6-15(7-9-17)10-22-19(26)12-24-18(13-25)11-23-20(24)27-14-16-4-2-1-3-5-16/h1-9,11,25H,10,12-14H2,(H,22,26)
• InChI Key： IXIDEGIFLDXDHW-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(CC(NCC2=CC=C(Cl)C=C2)=O)C(CO)=CN=1

Computed Properties

• Exact Mass: 401.0964758g/mol
• Monoisotopic Mass: 401.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide

Introduction to Compound with CAS No. 921529-79-5 and Product Name: 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide

The compound with the CAS number 921529-79-5 and the product name 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.

At the core of this compound's structure lies a 1H-imidazol-1-yl moiety, which is a well-known pharmacophore in medicinal chemistry. The benzylsulfanyl group appended to the imidazole ring introduces a hydrophobic character, enhancing the compound's solubility and bioavailability. Additionally, the presence of a hydroxymethyl group at the 5-position of the imidazole ring adds another layer of functional diversity, enabling various chemical modifications and interactions with biological targets.

The N-terminal 4-chlorophenylmethylacetamide moiety further contributes to the compound's pharmacological profile. The chlorophenyl group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of bioactive molecules. The acetamide functionality provides a polar anchor point, facilitating interactions with polar residues in biological targets.

Recent research has highlighted the importance of imidazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Studies have demonstrated that imidazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide makes it a promising candidate for further investigation in these areas.

In particular, the combination of the benzylsulfanyl, hydroxymethyl, and 4-chlorophenylmethylacetamide groups creates a multifaceted interaction surface that can engage with multiple binding sites on biological targets. This polyvalent interaction capability is crucial for developing molecules with high affinity and selectivity. The structural features of this compound also suggest potential applications in modulating protein-protein interactions, which are key drivers in many disease pathways.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. Molecular docking studies have shown that it can interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. Additionally, its ability to bind to receptor proteins has been explored, indicating potential therapeutic applications in neurological disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the benzylsulfanyl group necessitates careful selection of coupling reagents to avoid unwanted side reactions. Similarly, the installation of the hydroxymethyl group requires protection-deprotection strategies to prevent interference from other reactive functional groups.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses confirm its structural integrity and provide insights into its conformational preferences. Biological testing follows, where the compound is evaluated for its activity against a panel of target proteins and enzymes.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific substituents or introducing new functional groups, researchers can fine-tune its pharmacological properties. For instance, replacing the 4-chlorophenylmethylacetamide moiety with other amide derivatives could alter its binding affinity or selectivity towards different biological targets.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here exemplifies how structural innovation can lead to new therapeutic opportunities. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with tailored biological activities.

In conclusion, 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-chlorophenyl)methylacetamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its intricate structure and multifaceted interaction capabilities make it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases.